Cas no 667-27-6 (ethyl 2-bromo-2,2-difluoroacetate)

ethyl 2-bromo-2,2-difluoroacetate Properties

Names and Identifiers

• BROMODIFLUOROACETIC ACID ETHYL ESTER
• ETHYL BROMODIFLUOROACETATE
• Acetic acid, bromodifluoro-, ethyl ester
• 2,2-difluoro-2-bromoacetate ethyl
• difluorobromo ethyl acetate
• Ethyl 2,2-difluoro-2-bromoacetate
• Acetic acid, 2-bromo-2,2-difluoro-, ethyl ester
• 2-Bromo-2,2-difluoroacetic acid ethyl ester
• Difluorobromoacetic acid ethyl ester
• ethyl 2-bromo-2,2-difluoroacetate
• Ethylbromodifluoroacetate
• ethyl difluorobromoacetate
• Ethyl bromodifluoroacetate, 98%
• IRSJDVYTJUCXRV-UHFFFAOYSA-N
• ethyl 2-bromo-2,2-difluoro-acetate
• 2-Bromo-2,2-difluoro-1-ethoxyethan-1-one
• 2-Bromo-2,2-difluoro-1-ethoxy-1-oxoethane
• ethylbrom(difluor)acetat
• C4H5BrF2O2
• PubChem16953
• CBrF2COOCH2CH3
• ethyl bromo difl
• Ethyl bromodifluoroacetate,98%
• 667-27-6
• DTXSID40216845
• Ethyl bromodifluoroacetate
• CS-D1417
• MFCD00042069
• 2-bromo-2,2-difluoroacetic acid ethyl ester
• F0001-2628
• ethyl bromo difluoro acetate
• 2-Bromo-2,2-difluoroacetic Acid Ethyl Ester; Bromodifluoroacetic Acid Ethyl Ester; Ethyl 2-Bromo-2,2-difluoroacetate; Ethyl Difluorobromoacetate
• FS-4453
• B1463
• DTXCID70139336
• Ethyl-2-bromo-2,2-difluoroacetate
• DB-029758
• Aceticacid,2-bromo-2,2-difluoro-,ethylester
• Q-102548
• ethyl bromo-alpha,alpha-difluoroacetate
• EN300-39190
• EINECS 211-567-0
• NS00036061
• ethyl bromo(difluoro)acetate
• IRSJDVYTJUCXRV-UHFFFAOYSA-
• UNII-2QFZ6JJ5YH
• bromodifluoro-acetic acid ethyl ester
• 2-bromo2,2-difluoroacetic acid ethyl ester
• AKOS005258594
• bromodifluoro acetic acid ethyl ester
• BCP11101
• BP-10583
• bromo-difluoro-acetic acid ethyl ester
• SCHEMBL162440
• ethyl 2-bromodifluoroacetate
• ethyl 2,2-difluoro-2-bromoacetate
• 2QFZ6JJ5YH
• +Expand

• MDL： MFCD00042069
• InChIKey： IRSJDVYTJUCXRV-UHFFFAOYSA-N
• Inchi： 1S/C4H5BrF2O2/c1-2-9-3(8)4(5,6)7/h2H2,1H3
• SMILES： BrC(C(=O)OC([H])([H])C([H])([H])[H])(F)F
• BRN： 1906095

Computed Properties

• Exact Mass: 201.94400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.944098
• Heavy Atom Count: 9
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.53720
• PSA: 26.30000
• Refractive Index: n20/D 1.387(lit.)
• Boiling Point: 112 °C/700 mmHg(lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Solubility: Soluble in most organic solvents.
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Density: 1.583 g/mL at 25 °C(lit.)

ethyl 2-bromo-2,2-difluoroacetate Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37/39-S45-S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R34
• Hazard Level：3
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 10-34
• Signal Word：Danger
• HazardClass：3

ethyl 2-bromo-2,2-difluoroacetate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters